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Compound of Interest

Compound Name: Roflumilast-d3

Cat. No.: B602539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing,

key characteristics, and research applications of Roflumilast-d3. This deuterated analog of

Roflumilast serves as an invaluable tool, primarily as an internal standard, in the precise

quantification of Roflumilast and its metabolites in complex biological matrices.

Commercial Suppliers and Quantitative Data
Roflumilast-d3 is available from several reputable commercial suppliers catering to the

research community. The following table summarizes key quantitative data for Roflumilast-d3
offered by prominent vendors. This information is critical for selecting the appropriate material

for specific experimental needs.
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Supplier
CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Purity
Isotopic
Enrichme
nt

Available
Formulati
ons

Santa Cruz

Biotechnol

ogy

1189992-

00-4

C₁₇H₁₁D₃C

l₂F₂N₂O₃
406.23

Information

available

upon

request

from the

supplier.

Information

available

upon

request

from the

supplier.

Solid

MedChem

Express

1189992-

00-4

C₁₇H₁₁D₃C

l₂F₂N₂O₃
406.23 ≥98%

Information

available

upon

request

from the

supplier.

Solid

Veeprho
1189992-

00-4

C₁₇H₁₁D₃C

l₂F₂N₂O₃

Not

explicitly

stated, but

implied to

be the

same.

Information

available

upon

request

from the

supplier.

Information

available

upon

request

from the

supplier.

Solid

TLC

Pharmaceu

tical

Standards

1189992-

00-4

C₁₇H₁₁D₃C

l₂F₂N₂O₃
406.23

Information

available

upon

request

from the

supplier.

Information

available

upon

request

from the

supplier.

Solid

Note: Purity and isotopic enrichment are critical parameters for an internal standard.

Researchers should always request a lot-specific Certificate of Analysis (CoA) from the supplier

to obtain precise data.
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Mechanism of Action: Roflumilast Signaling
Pathway
Roflumilast is a selective inhibitor of phosphodiesterase 4 (PDE4), an enzyme that plays a

crucial role in the inflammatory cascade. By inhibiting PDE4, Roflumilast increases intracellular

levels of cyclic adenosine monophosphate (cAMP). This elevation in cAMP activates Protein

Kinase A (PKA), which in turn leads to the downregulation of various pro-inflammatory

mediators, including tumor necrosis factor-alpha (TNF-α), interleukin-8 (IL-8), and leukotriene

B4. This anti-inflammatory action is central to its therapeutic effects in conditions like Chronic

Obstructive Pulmonary Disease (COPD).
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To cite this document: BenchChem. [A Technical Guide to Roflumilast-d3 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b602539#commercial-suppliers-of-roflumilast-d3-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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